N-(3,5-difluorophenyl)-2,6-dimethoxybenzamide

• IUPAC Name: N-(3,5-difluorophenyl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C15H13F2NO3/c1-20-12-4-3-5-13(21-2)14(12)15(19)18-11-7-9(16)6-10(17)8-11/h3-8H,1-2H3,(H,18,19)
• InChI Key: VWDVAHAYDWEWAU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC2=CC(=CC(=C2)F)F
• Molecular Formula: C15H13F2NO3
• Molecular Weight: 293.26 g/mol

Description

N-(3,5-difluorophenyl)-2,6-dimethoxybenzamide, also known as DFB, is a chemical compound that has been of interest to researchers due to its potential therapeutic applications. DFB belongs to the class of benzamides and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of N-(3,5-difluorophenyl)-2,6-dimethoxybenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. N-(3,5-difluorophenyl)-2,6-dimethoxybenzamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. Additionally, N-(3,5-difluorophenyl)-2,6-dimethoxybenzamide has been found to modulate the activity of various proteins involved in cell signaling and apoptosis.
Biochemical and Physiological Effects
N-(3,5-difluorophenyl)-2,6-dimethoxybenzamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-tumor and analgesic properties, N-(3,5-difluorophenyl)-2,6-dimethoxybenzamide has been found to modulate the activity of various neurotransmitters and receptors in the brain. This makes it a potential candidate for the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(3,5-difluorophenyl)-2,6-dimethoxybenzamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. Additionally, N-(3,5-difluorophenyl)-2,6-dimethoxybenzamide has been shown to have a potent effect on various cell lines, making it a useful tool for studying the mechanisms of cancer and other diseases.
However, there are also limitations to the use of N-(3,5-difluorophenyl)-2,6-dimethoxybenzamide in lab experiments. The compound has a relatively short half-life and can degrade rapidly under certain conditions. Additionally, N-(3,5-difluorophenyl)-2,6-dimethoxybenzamide can be toxic to certain cell types at high concentrations, making it important to use appropriate safety precautions when handling the compound.

Future Directions

There are several future directions for research involving N-(3,5-difluorophenyl)-2,6-dimethoxybenzamide. One potential area of study is the development of N-(3,5-difluorophenyl)-2,6-dimethoxybenzamide derivatives with improved pharmacological properties. Additionally, further research is needed to fully understand the mechanism of action of N-(3,5-difluorophenyl)-2,6-dimethoxybenzamide and its potential applications in the treatment of cancer, pain, and neurological disorders.
Conclusion
In conclusion, N-(3,5-difluorophenyl)-2,6-dimethoxybenzamide is a chemical compound with potential therapeutic applications in cancer treatment, pain management, and neurological disorders. While the mechanism of action of N-(3,5-difluorophenyl)-2,6-dimethoxybenzamide is not fully understood, it has been shown to have a potent effect on various cell lines and neurotransmitters. Further research is needed to fully understand the potential of N-(3,5-difluorophenyl)-2,6-dimethoxybenzamide and its derivatives in the treatment of various diseases.

Scientific Research Applications

N-(3,5-difluorophenyl)-2,6-dimethoxybenzamide has been used in various scientific research applications, including cancer treatment, pain management, and neurological disorders. Studies have shown that N-(3,5-difluorophenyl)-2,6-dimethoxybenzamide has a potent anti-tumor effect on various cancer cell lines, including breast, colon, and prostate cancer. N-(3,5-difluorophenyl)-2,6-dimethoxybenzamide has also been found to have analgesic properties, making it a potential candidate for pain management.